Cas no 1326814-49-6 (4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326814-49-6
• MF: C₁₆H₁₉FN₂O₄
• MW: 322.331467866898
• MDL: MFCD19706225
• CID: 5149215
• Update Time: 2025-06-14

4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• DROSFFHFTVNPLT-UHFFFAOYSA-N

• MDL： MFCD19706225
• Inchi： 1S/C16H19FN2O4/c1-18-8-6-16(7-9-18)19(13(10-23-16)15(21)22)14(20)11-2-4-12(17)5-3-11/h2-5,13H,6-10H2,1H3,(H,21,22)
• InChI Key： DROSFFHFTVNPLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1C(C(=O)O)COC21CCN(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 471
• XLogP3: -1
• Topological Polar Surface Area: 70.1

Additional information on 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-49-6)

In the rapidly evolving field of medicinal chemistry, 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-49-6) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 1-oxa-4,8-diazaspiro[4.5]decane scaffold, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a fluorobenzoyl moiety with a carboxylic acid functional group, offering versatile reactivity and binding properties.

The compound's spirocyclic architecture is a key feature that sets it apart from conventional heterocyclic systems. Spirocycles, such as the 1-oxa-4,8-diazaspiro[4.5]decane core, are increasingly sought after in pharmaceutical research due to their three-dimensional rigidity, which can enhance target selectivity and metabolic stability. The presence of the 4-fluorobenzoyl group further augments its potential as a pharmacophore, as fluorine atoms are known to improve bioavailability and binding affinity in drug molecules.

Recent trends in drug discovery highlight a growing demand for novel spirocyclic compounds, driven by the need for innovative treatments in areas such as central nervous system (CNS) disorders and metabolic diseases. The 8-methyl substitution in this molecule adds another layer of complexity, potentially influencing its pharmacokinetic profile. Researchers are actively investigating whether this substitution could mitigate issues like rapid clearance or poor solubility, which are common challenges in drug development.

From a synthetic perspective, the carboxylic acid functionality in 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid offers multiple opportunities for derivatization. This feature aligns with current medicinal chemistry strategies that prioritize modular compounds capable of serving as intermediates for diverse analog libraries. The ability to easily modify the carboxylic acid group could accelerate structure-activity relationship (SAR) studies, a critical step in optimizing drug candidates.

In the context of AI-driven drug discovery, compounds like 1326814-49-6 are valuable assets. Their unique structures provide rich datasets for machine learning algorithms predicting bioactivity or toxicity. The fluorobenzoyl moiety, in particular, is a recurring motif in FDA-approved drugs, making it a high-priority feature for computational screening. This intersection of synthetic chemistry and artificial intelligence represents one of the most exciting frontiers in modern pharmaceutical research.

The stability of 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid under various conditions is another area of investigation. Preliminary data suggests that the spirocyclic framework may confer enhanced stability compared to linear analogs, a property that could translate to better shelf life for potential drug formulations. Stability is a crucial factor in the pharmaceutical industry, where degradation products can compromise efficacy and safety.

Environmental considerations are also shaping research into compounds like 1326814-49-6. The pharmaceutical sector is increasingly focused on green chemistry principles, and the synthetic routes to this molecule are being evaluated for their atom economy and waste reduction potential. The presence of fluorine, while pharmacologically beneficial, also necessitates responsible handling due to environmental persistence concerns, driving innovation in sustainable fluorine chemistry.

Patent landscapes reveal growing interest in spirocyclic compounds similar to 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, particularly for applications in G protein-coupled receptor (GPCR) modulation. The compound's structural features make it a promising scaffold for targeting GPCRs, which represent about 34% of all FDA-approved drugs. This potential has sparked collaborations between academic institutions and pharmaceutical companies aiming to explore its therapeutic possibilities.

Analytical characterization of 1326814-49-6 presents both challenges and opportunities. Advanced techniques like cryo-electron microscopy and solid-state NMR are being employed to elucidate its conformational preferences, which are critical for understanding its interactions with biological targets. The fluorobenzoyl group's distinct spectroscopic signature facilitates these studies, demonstrating how strategic molecular design can simplify analytical workflows.

Looking ahead, 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid exemplifies the innovative spirit driving contemporary medicinal chemistry. Its multifaceted nature - combining a privileged spirocyclic scaffold, bioisosteric fluorine, and versatile carboxylic acid functionality - positions it as a compelling subject for ongoing research. As the scientific community continues to unravel its potential, this compound may well contribute to the next generation of breakthrough therapies addressing unmet medical needs.